Cas no 79162-71-3 (Me ester-26-Hydroxyhexacosanoic acid)

• Product Name: Me ester-26-Hydroxyhexacosanoic acid
• CAS No: 79162-71-3
• MF: C₂₇H₅₄O₃
• MW: 426.715869426727
• CID: 2067216
• PubChem ID: 12728986
• Update Time: 2025-04-21

Me ester-26-Hydroxyhexacosanoic acid Chemical and Physical Properties

Names and Identifiers

• Me ester-26-Hydroxyhexacosanoic acid
• SCHEMBL4757899
• methyl 26-hydroxyhexacosanoate
• 79162-71-3

• Inchi： 1S/C27H54O3/c1-30-27(29)25-23-21-19-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20-22-24-26-28/h28H,2-26H2,1H3
• InChI Key： IDDXWCHNSUYHNJ-UHFFFAOYSA-N
• SMILES： COC(CCCCCCCCCCCCCCCCCCCCCCCCCO)=O

Computed Properties

• Exact Mass: 426.40729558Da
• Monoisotopic Mass: 426.40729558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols